Cas no 2171283-70-6 (5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid)

• Product Name: 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid
• CAS No: 2171283-70-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5771162
• PubChem ID: 165574046
• Update Time: 2025-06-08

5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1562993
• 2171283-70-6
• 5-[(2S)-N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]pentanoic acid
• 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

• Inchi： 1S/C28H36N2O5/c1-3-5-16-25(27(33)30(4-2)18-11-10-17-26(31)32)29-28(34)35-19-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h6-9,12-15,24-25H,3-5,10-11,16-19H2,1-2H3,(H,29,34)(H,31,32)/t25-/m0/s1
• InChI Key： YZQFEMZCYWCCKS-VWLOTQADSA-N
• SMILES： O(C(N[C@H](C(N(CC)CCCCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid

Research Brief on 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171283-70-6)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives in drug development and peptide synthesis. Among these, 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171283-70-6) has emerged as a critical intermediate in the synthesis of peptide-based therapeutics. This research brief consolidates the latest findings on this compound, focusing on its chemical properties, applications, and recent innovations in its synthesis and utilization.

The compound, often abbreviated as Fmoc-(S)-2-amino-N-ethylhexanoyl-pentanoic acid, is a derivative of leucine and features an Fmoc (9-fluorenylmethoxycarbonyl) protecting group. This structural configuration makes it particularly valuable in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality, enabling selective deprotection and subsequent peptide chain elongation. Recent studies have explored its role in the synthesis of complex peptides with enhanced bioavailability and therapeutic efficacy.

One of the key areas of research involves optimizing the synthesis of 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel enzymatic approach to its synthesis, which significantly reduced the formation of by-products and improved the overall efficiency of the process. This innovation is particularly relevant for large-scale production, where cost-effectiveness and scalability are paramount.

In addition to its synthetic utility, recent investigations have explored the compound's potential in drug delivery systems. For instance, a study in Bioconjugate Chemistry highlighted its use in the development of peptide-drug conjugates (PDCs), where it serves as a linker between cytotoxic agents and targeting peptides. The unique structural features of this compound, including its hydrophobic side chain and Fmoc group, contribute to the stability and targeted delivery of these conjugates, thereby enhancing their therapeutic index.

Furthermore, computational studies have provided insights into the molecular interactions of 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid with biological targets. Molecular docking simulations revealed its affinity for specific enzyme active sites, suggesting potential applications in enzyme inhibition and modulation. These findings open new avenues for the design of peptide-based inhibitors for diseases such as cancer and neurodegenerative disorders.

In conclusion, 5-(2S)-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidopentanoic acid (CAS: 2171283-70-6) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, coupled with its emerging roles in drug delivery and enzyme modulation, underscores its importance in the development of next-generation therapeutics. Ongoing research is expected to further elucidate its mechanisms and expand its applications, solidifying its position as a cornerstone in modern medicinal chemistry.